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Compound of Interest

Compound Name:
6-(4-Bromophenyl)pyridazine-3-

thiol

Cat. No.: B2822277 Get Quote

For Immediate Use by Laboratory Professionals

This document provides detailed procedural guidance for the safe disposal of 6-(4-
Bromophenyl)pyridazine-3-thiol, ensuring the safety of laboratory personnel and compliance

with environmental regulations. Researchers, scientists, and drug development professionals

should adhere to these protocols to mitigate risks associated with this chemical's handling and

disposal.

Immediate Safety and Hazard Identification
Before handling 6-(4-Bromophenyl)pyridazine-3-thiol, it is crucial to understand its hazard

profile. While a specific Safety Data Sheet (SDS) for this compound is not readily available, its

constituent chemical groups—a brominated aromatic ring, a pyridazine heterocycle, and a thiol

group—indicate that it should be handled as a hazardous substance.

Key Hazards:

Toxicity: Assumed to be harmful if swallowed, inhaled, or in contact with skin.[1]

Irritation: Likely to cause skin and serious eye irritation.[1]

Environmental Hazard: As a halogenated organic compound, it is persistent and harmful to

aquatic life.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2822277?utm_src=pdf-interest
https://www.benchchem.com/product/b2822277?utm_src=pdf-body
https://www.benchchem.com/product/b2822277?utm_src=pdf-body
https://www.benchchem.com/product/b2822277?utm_src=pdf-body
http://www.angenechemical.com/sds/436095-86-2.pdf
http://www.angenechemical.com/sds/436095-86-2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2822277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity: Thiols can react with oxidizing agents.

Required Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or chemical goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood, to avoid

inhalation of dust or vapors.[2]

Quantitative Data Summary
The following table summarizes key information derived from similar chemical structures and

general chemical safety principles.

Parameter Value/Information Source/Justification

Molecular Formula C₁₀H₇BrN₂S [3]

Molecular Weight 267.15 g/mol [3]

Physical State Solid (Assumed) Based on similar compounds

Hazard Class (Assumed)

Acute Toxicity (Oral, Category

4), Skin Irritant (Category 2),

Eye Irritant (Category 2A)

Based on analogous

compounds[1]

Disposal Category Halogenated Organic Waste Presence of Bromine[2]

Step-by-Step Disposal Protocol
Disposal of 6-(4-Bromophenyl)pyridazine-3-thiol must be carried out in accordance with

institutional and local environmental regulations. The following is a general experimental

protocol for its safe disposal.

Materials:
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Designated, labeled "Halogenated Organic Waste" container.

Appropriate PPE (gloves, goggles, lab coat).

Chemical fume hood.

Spill control materials (e.g., absorbent pads).

Procedure:

Segregation: All waste containing 6-(4-Bromophenyl)pyridazine-3-thiol, including

contaminated labware (e.g., pipette tips, weighing paper), must be segregated from general

and other chemical waste streams.

Container Labeling: The "Halogenated Organic Waste" container must be clearly labeled with

the chemical name, "6-(4-Bromophenyl)pyridazine-3-thiol," and the appropriate hazard

symbols.

Waste Collection (Solid):

Carefully transfer solid 6-(4-Bromophenyl)pyridazine-3-thiol waste into the designated

halogenated organic waste container.

Avoid creating dust. If the compound is a fine powder, handle it with extra caution within a

fume hood.

Waste Collection (Solutions):

If 6-(4-Bromophenyl)pyridazine-3-thiol is in a solvent, pour the solution directly into the

liquid halogenated organic waste container.

Do not mix with non-halogenated waste.

Rinsing Contaminated Glassware:

Rinse any glassware that has come into contact with the compound with a small amount

of an appropriate organic solvent (e.g., acetone, ethanol).
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Pour the rinsate into the designated halogenated organic waste container.

After this initial rinse, the glassware can be washed according to standard laboratory

procedures.

Final Disposal:

Once the waste container is full (typically no more than 90% capacity), securely seal it.[4]

Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EHS) department or a licensed chemical waste disposal company.

NEVER pour 6-(4-Bromophenyl)pyridazine-3-thiol or solutions containing it down the

drain.[2]

Decontamination of Spills:

Evacuate and Ventilate: If a significant spill occurs, evacuate the immediate area and ensure

adequate ventilation.

Absorb: Cover the spill with a chemical absorbent material.

Collect: Carefully sweep or scoop the absorbed material into the designated halogenated

organic waste container.

Decontaminate: Clean the spill area with soap and water. Dispose of all cleaning materials

as halogenated organic waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 6-(4-
Bromophenyl)pyridazine-3-thiol.
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Identify Waste:
6-(4-Bromophenyl)pyridazine-3-thiol

Is the waste solid or
 on a solid medium?

Is the waste a liquid
 solution?

Is it contaminated
 glassware?

Collect in 'Halogenated
 Organic Solid Waste'

Yes

Collect in 'Halogenated
 Organic Liquid Waste'

Yes Rinse with solvent

Yes

Seal container and contact
 Environmental Health & Safety

 for disposal.

Collect rinsate in 'Halogenated
 Organic Liquid Waste'

Wash glassware normally

Click to download full resolution via product page

Caption: Disposal workflow for 6-(4-Bromophenyl)pyridazine-3-thiol.
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This comprehensive guide ensures that the disposal of 6-(4-Bromophenyl)pyridazine-3-thiol
is managed safely and responsibly, fostering a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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